N-[2-(4-chlorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3,4,5-triethoxybenzamide
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Description
N-[2-(4-chlorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3,4,5-triethoxybenzamide is a useful research compound. Its molecular formula is C24H26ClN3O6S and its molecular weight is 520. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Researchers have focused on the synthesis and characterization of novel compounds with potential biological activities. For instance, the study by Abdulla et al. (2014) outlines the preparation of substituted pyrazole derivatives, showcasing the compound's synthesis route and pharmacological activities. The pharmacological screening of these compounds indicated promising anti-inflammatory activities with less toxicity.
Molecular Docking and Anticancer Potential
Another study highlighted the molecular docking and investigation of novel heterocyclic compounds, incorporating the chlorophenyl moiety for anticancer and antimicrobial activities. Katariya et al. (2021) synthesized compounds incorporating oxazole, pyrazoline, and pyridine moieties, demonstrating significant anticancer activity against a panel of 60 cancer cell lines at the National Cancer Institute (NCI, USA) (Katariya, D. R. Vennapu, & S. Shah, 2021). This study highlights the compound's potential for developing new therapeutic agents.
Environmental and Material Science Applications
In material science, the synthesis of novel aromatic polyimides has been explored. Butt et al. (2005) synthesized new diamines and polymerized them with various anhydrides, resulting in polymers with significant thermal stability and solubility in organic solvents (Butt, Akhtar, Zafar-uz-Zaman, & Munir, 2005). This research contributes to the development of materials with potential applications in electronics and coatings.
Luminescent Supramolecular Liquid Crystals
The development of supramolecular liquid crystals incorporating pyrazole units has been reported by Moyano et al. (2013). These compounds exhibit luminescent properties and the ability to form columnar mesophases, indicating their potential for use in advanced materials and display technologies (Moyano, Barberá, Diosdado, Serrano, Elduque, & Giménez, 2013).
Properties
IUPAC Name |
N-[2-(4-chlorophenyl)-5,5-dioxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]-3,4,5-triethoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26ClN3O6S/c1-4-32-20-11-15(12-21(33-5-2)22(20)34-6-3)24(29)26-23-18-13-35(30,31)14-19(18)27-28(23)17-9-7-16(25)8-10-17/h7-12H,4-6,13-14H2,1-3H3,(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UCHRZWYJGDJCHV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC2=C3CS(=O)(=O)CC3=NN2C4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26ClN3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
520.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.